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Compound of Interest

Compound Name: Azepan-3-yl-methyl-amine

Cat. No.: B055181

Technical Guide: Azepan-3-yl-methyl-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of Azepan-3-yl-
methyl-amine. Due to the limited availability of detailed experimental data for this specific
compound in publicly accessible literature, this document also presents generalized

experimental protocols and conceptual diagrams relevant to the broader class of azepane
derivatives. These are intended to serve as illustrative examples for researchers in the field.

Core Molecular Data

The fundamental molecular characteristics of Azepan-3-yl-methyl-amine are summarized

below.
Property Value Citation
Molecular Formula C7H1eN2 [1112]
Molecular Weight 128.22 g/mol [1]
Monoisotopic Mass 128.131348519 g/mol [2]

Conceptual Experimental Protocols
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While specific experimental procedures for Azepan-3-yl-methyl-amine are not readily
available, the following sections describe common methodologies for the synthesis and
analysis of related azepane and amine compounds.

General Synthesis of Functionalized Azepanes

The synthesis of azepane rings is a key challenge in organic chemistry, with several
established strategies. These often involve ring-closing or ring-expansion reactions.[3] A
recently reported strategy involves a photochemical dearomative ring expansion of nitroarenes,
which can be followed by hydrogenolysis to yield complex azepanes in two steps.[4] Another
common approach is the stereoselective synthesis from carbohydrate-derived precursors,
which can involve key steps like osmium-catalyzed tethered aminohydroxylation followed by
intramolecular reductive amination to form the azepane ring.

A representative workflow for the synthesis of a functionalized azepane derivative is outlined
below. This generalized scheme illustrates a common synthetic logic in medicinal chemistry.
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Generalized Synthetic Workflow
( _ ) General Analytical Workflow
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(e.g., photochemical dearomatization) ( Derivatization
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Hypothetical GPCR Antagonism by an Azepane Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b055181?utm_src=pdf-custom-synthesis
https://jopir.in/index.php/journals/article/download/501/462
https://www.guidechem.com/encyclopedia/azepan-3-yl-methyl-amine-dic35978.html
https://www.researchgate.net/publication/308978717_Synthesis_of_fluorinated_piperidine_and_azepane_b-Amino_acid_derivatives
https://pubmed.ncbi.nlm.nih.gov/38273027/
https://pubmed.ncbi.nlm.nih.gov/38273027/
https://www.benchchem.com/product/b055181#azepan-3-yl-methyl-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b055181#azepan-3-yl-methyl-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b055181#azepan-3-yl-methyl-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b055181#azepan-3-yl-methyl-amine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b055181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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